(S)-3-Piperidin-3-yl-3,4-dihydro-1H-benzo[1,2,6]thiadiazine 2,2-dioxide hydrochloride

• IUPAC Name: 3-[(3S)-piperidin-3-yl]-1,4-dihydro-2λ6,1,3-benzothiadiazine 2,2-dioxide;hydrochloride
• InChI: InChI=1S/C12H17N3O2S.ClH/c16-18(17)14-12-6-2-1-4-10(12)9-15(18)11-5-3-7-13-8-11;/h1-2,4,6,11,13-14H,3,5,7-9H2;1H/t11-;/m0./s1
• InChI Key: CKOSRPXQJVKHLM-MERQFXBCSA-N
• Canonical SMILES: C1CC(CNC1)N2CC3=CC=CC=C3NS2(=O)=O.Cl
• Isomeric SMILES: C1C[C@@H](CNC1)N2CC3=CC=CC=C3NS2(=O)=O.Cl
• Molecular Formula: C12H18ClN3O2S
• Molecular Weight: 303.81 g/mol

Description

1,2,6-Thiadiazines are sulfur-nitrogen heterocycles that have broad applications. They are well-known and find uses in the medicinal sector, e.g., as antimalarial agents, antidiabetic agents, and antivirals.

Synthesis Analysis

The synthesis of various non-S-oxidized 4H-1,2,6-thiadiazines has been reported. For example, six 3,5-diamino-4H-1,2,6-thiadiazin-4-ones were oxidized to the corresponding sulfones (67–95% yields) most efficiently using PIFA (3 equiv.).

Molecular Structure Analysis

There are four kinds of parent thiadiazine structures, having molecular formula C3H4N2S, in which the sulfur atom is adjacent to at least one ring nitrogen atom. To name a particular tautomer, the “extra” hydrogen requires designation.

Chemical Reactions Analysis

The oxidation of various non-S-oxidized 4H-1,2,6-thiadiazines to sulfoxides and sulfones was investigated using the oxidants N2O4, m-CPBA, Oxone, PIFA, and PIDA. The scope and regioselectivity of the oxidation was examined.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,6-thiadiazines can vary widely depending on their specific structures and substituents.

Scientific Research Applications

Antimicrobial Activity

• Research has shown that derivatives of this scaffold exhibit antimicrobial properties. .

Antiviral Potential

• Some studies suggest that these compounds possess antiviral activity. .

Antihypertensive Effects

• The 1,2,4-benzothiadiazine-1,1-dioxide ring system has been investigated for its antihypertensive properties. .

Antidiabetic Properties

• Derivatives of this scaffold may impact glucose metabolism and insulin sensitivity. .

Anticancer Activity

• Preliminary studies indicate that certain derivatives exhibit anticancer effects. .

AMPA Receptor Modulation

• The 1,2,4-benzothiadiazine-1,1-dioxide ring system has been studied as a modulator of AMPA receptors. .

KATP Channel Activation

• Researchers investigate whether these compounds can activate KATP (ATP-sensitive potassium) channels. .

Other Therapeutic Applications

• Beyond the mentioned areas, ongoing research explores additional therapeutic applications. .

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activators, and ampa receptor modulators .

Mode of Action

It is known that many functional groups attached to the 1,2,4-benzothiadiazine-1,1-dioxide ring are responsible for its activity . For instance, a halo group at the 7 and 8 positions of the ring can yield active compounds .

Biochemical Pathways

Given the wide range of biological activities associated with similar compounds, it is likely that multiple pathways are affected .

Pharmacokinetics

It was found to be effective at concentrations of 164–598 μM , suggesting that it has a reasonable degree of bioavailability.

Result of Action

Given the wide range of biological activities associated with similar compounds, it is likely that it has multiple effects at the molecular and cellular levels .